Cas no 1503-49-7 (4-Benzoylbenzonitrile)

• Product Name: 4-Benzoylbenzonitrile
• CAS No: 1503-49-7
• MF: C₁₄H₉NO
• MW: 207.227363348007
• MDL: MFCD00016382
• CID: 83729
• PubChem ID: 24873502
• Update Time: 2025-04-18

4-Benzoylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-benzoylbenzonitrile
• 4-Cyanobenzophenone
• p-Cyanobenzophenone
• 4-Cyano-benzophenon
• Benzonitrile, 4-benzoyl-
• benzophenone-4-carbonitrile
• 4-Cyanobenzophenone,98%
• 4-benzoyl-benzonitrile
• YSZWJJANSNFQMM-UHFFFAOYSA-N
• 4-Cyano-benzophenone
• Benzonitrile,4-benzoyl-
• 4-Benzoylbenzonitrile #
• 4-(phenylcarbonyl)benzenecarbonitrile
• VZ28901
• ZB00
• C72859
• SY013985
• 1503-49-7
• Benzonitrile, p-benzoyl-
• EINECS 216-126-6
• CS-0156560
• 4-Cyanobenzophenone, 97%
• (S)-tert-butyl2-(tert-butoxycarbonylamino)-4-mercaptobutanoate
• MFCD00016382
• p-Cyanophenyl phenyl ketone
• p-Benzoylbenzonitrile
• (4-Cyanophenyl)phenylmethanone
• NS00024915
• DTXSID40164514
• AKOS015916254
• RS-1016
• 4-cyanophenyl phenyl ketone
• InChI=1/C14H9NO/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12/h1-9
• VD6QK8C72H
• FT-0618299
• J-008689
• SCHEMBL3215328
• DB-043050
• 4-Benzoylbenzonitrile

• MDL： MFCD00016382
• Inchi： 1S/C14H9NO/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12/h1-9H
• InChI Key： YSZWJJANSNFQMM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(C#N)=CC=1
• BRN： 641181

Computed Properties

• Exact Mass: 207.06800
• Monoisotopic Mass: 207.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 40.9

Experimental Properties

• Color/Form: Light yellow powder.
• Density: 1.1259 (rough estimate)
• Melting Point: 110-114 °C (lit.)
• Boiling Point: 346.25°C (rough estimate)
• Flash Point: 181.8°C
• Refractive Index: 1.4700 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 40.86000
• LogP: 2.78928
• Solubility: Insoluble in water.

4-Benzoylbenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones